Cas no 166751-35-5 (6-Amino-2-(4-methylbenzyl)thio-4(3H)-pyrimidinone)

6-Amino-2-(4-methylbenzyl)thio-4(3H)-pyrimidinone is a pyrimidinone derivative with a thioether linkage at the 2-position and an amino group at the 6-position. This compound is of interest in medicinal and organic chemistry due to its structural versatility, serving as a key intermediate in the synthesis of heterocyclic compounds. The presence of the 4-methylbenzylthio moiety enhances its potential for further functionalization, while the pyrimidinone core contributes to its relevance in pharmaceutical research, particularly in the development of bioactive molecules. Its well-defined molecular structure allows for precise modifications, making it valuable for applications in drug discovery and material science.
6-Amino-2-(4-methylbenzyl)thio-4(3H)-pyrimidinone structure
166751-35-5 structure
Product Name:6-Amino-2-(4-methylbenzyl)thio-4(3H)-pyrimidinone
CAS No:166751-35-5
MF:C12H13N3OS
MW:247.316120862961
CID:873707
PubChem ID:135439429
Update Time:2025-11-02

6-Amino-2-(4-methylbenzyl)thio-4(3H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-2-((4-methylbenzyl)thio)pyrimidin-4(3H)-one
    • 6-amino-2-[(4-methylbenzyl)sulfanyl]pyrimidin-4(1H)-one
    • 6-amino-2-[(4-methylphenyl)methylsulfanyl]-1H-pyrimidin-4-one
    • 4-amino-2-(4-methylphenylmethylthio)-6-hydroxypyrimidine
    • 6-Amino-2-(4-methyl-benzylsulfanyl)-pyrimidin-4-ol
    • AC1MJSGT
    • Ambcb7379448
    • CHEMBL1479024
    • CTK4D2436
    • Oprea1_223875
    • Oprea1_473706
    • SureCN6636007
    • 4-amino-2-[(4-methylphenyl)methylsulfanyl]-1H-pyrimidin-6-one
    • AG-690/40701022
    • MLS001208224
    • 6-AMINO-2-[(4-METHYLBENZYL)THIO]-4(3H)-PYRIMIDINONE
    • 6-AMINO-2-{[(4-METHYLPHENYL)METHYL]SULFANYL}PYRIMIDIN-4-OL
    • PD189106
    • AKOS002350181
    • BDBM50362564
    • DTXSID80389744
    • BS-35761
    • SCHEMBL6636007
    • CHEMBRDG-BB 7379448
    • MFCD03536215
    • HMS2877H20
    • AKOS000565898
    • SB59345
    • DB-186256
    • SMR000517759
    • 166751-35-5
    • 6-Amino-2-(4-methylbenzyl)thio-4(3H)-pyrimidinone
    • MDL： MFCD02232611
    • Inchi： 1S/C12H13N3OS/c1-8-2-4-9(5-3-8)7-17-12-14-10(13)6-11(16)15-12/h2-6H,7H2,1H3,(H3,13,14,15,16)
    • InChI Key： OQQZKAPKMXBJSE-UHFFFAOYSA-N
    • SMILES： S(C1=NC(=CC(N1)=O)N)CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 247.07800
  • Monoisotopic Mass: 247.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 92.8Ų

Experimental Properties

  • Density: 1.33
  • Boiling Point: 407.6°C at 760 mmHg
  • Flash Point: 200.3°C
  • Refractive Index: 1.667
  • PSA: 97.07000
  • LogP: 2.53400

6-Amino-2-(4-methylbenzyl)thio-4(3H)-pyrimidinone Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Amino-2-(4-methylbenzyl)thio-4(3H)-pyrimidinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A622068-50mg
6-Amino-2-[(4-methylbenzyl)thio]-4(3H)-pyrimidinone
 166751-35-5
50mg
 $ 50.00 2022-06-07
TRC
A622068-100mg
6-Amino-2-[(4-methylbenzyl)thio]-4(3H)-pyrimidinone
 166751-35-5
100mg
 $ 65.00 2022-06-07
TRC
A622068-500mg
6-Amino-2-[(4-methylbenzyl)thio]-4(3H)-pyrimidinone
 166751-35-5
500mg
 $ 80.00 2022-06-07
Chemenu
CM282182-1g
6-Amino-2-((4-methylbenzyl)thio)pyrimidin-4(3H)-one
 166751-35-5 95%
1g
 $86 2023-02-02

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